Cas no 1361344-16-2 (Diethyl 5'-ethynyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylate)

• Product Name: Diethyl 5'-ethynyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylate
• CAS No: 1361344-16-2
• MF: C₂₆H₂₂O₄
• MW: 398.4505
• CID: 4763148
• PubChem ID: 154725160
• Update Time: 2026-02-26

Diethyl 5'-ethynyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 5'-ethynyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylate
• E81909
• ethyl 4-[3-(4-ethoxycarbonylphenyl)-5-ethynylphenyl]benzoate
• 1361344-16-2
• CS-0147308

• Inchi： 1S/C26H22O4/c1-4-18-15-23(19-7-11-21(12-8-19)25(27)29-5-2)17-24(16-18)20-9-13-22(14-10-20)26(28)30-6-3/h1,7-17H,5-6H2,2-3H3
• InChI Key： OLLKWFSSTKMROR-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C(C#C[H])C([H])=C(C2C([H])=C([H])C(C(=O)OC([H])([H])C([H])([H])[H])=C([H])C=2[H])C=1[H])=O

Computed Properties

• Exact Mass: 398.15180918g/mol
• Monoisotopic Mass: 398.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 52.6

Additional information on Diethyl 5'-ethynyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylate

Introduction to Diethyl 5'-ethynyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylate (CAS No. 1361344-16-2)

Diethyl 5'-ethynyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylate, a compound with the chemical formula C₂₈H₂₂O₄, is a highly specialized organic molecule that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 5'-ethynyl substituent and a [1,1':3',1''-terphenyl] core, which contribute to its distinctive chemical properties and potential applications.

The CAS number 1361344-16-2 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature and industrial applications. The presence of the dicarboxylate functional groups in the molecule enhances its reactivity, making it a valuable intermediate in the synthesis of more complex organic molecules. This reactivity has been exploited in various research endeavors, particularly in the development of advanced materials and pharmaceutical agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of terphenyl derivatives due to their potential biological activities. The [1,1':3',1''-terphenyl] scaffold is known for its rigidity and stability, which can be advantageous in designing molecules with specific binding affinities. In particular, the incorporation of an ethynyl group at the 5' position introduces a site for further functionalization, enabling the creation of novel compounds with tailored properties.

One of the most promising applications of Diethyl 5'-ethynyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylate lies in its role as a precursor in the synthesis of conjugated polymers. These polymers are increasingly being explored for their applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The unique electronic properties of terphenyl-based polymers make them particularly suitable for these applications, where charge transport and light emission are critical.

In addition to its utility in material science, this compound has shown promise in pharmaceutical research. The structural motifs present in Diethyl 5'-ethynyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylate have been investigated for their potential as bioactive scaffolds. Researchers have been particularly interested in exploring its derivatives as candidates for treating various diseases, including cancer and neurological disorders. The ability to modify the dicarboxylate groups allows for the introduction of pharmacophores that can interact with biological targets.

The synthesis of Diethyl 5'-ethynyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity. These synthetic methodologies are critical not only for producing this compound but also for generating its derivatives with enhanced functionalities.

The versatility of this compound is further underscored by its use as a building block in combinatorial chemistry libraries. By systematically varying the substituents attached to the terphenyl core and dicarboxylate groups, researchers can generate diverse collections of compounds for high-throughput screening. This approach has accelerated the discovery process in drug development by allowing rapid evaluation of large numbers of potential candidates.

Recent studies have also explored the photochemical properties of Diethyl 5'-ethynyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylate and its derivatives. The presence of extended conjugation provided by the terphenyl structure makes these molecules attractive candidates for applications in photochemistry and photobiology. For instance, they have been investigated as photosensitizers for photodynamic therapy (PDT), where light-induced reactions can generate reactive oxygen species to target diseased cells.

The environmental impact of using Diethyl 5'-ethynyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylate has also been considered in recent research. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize reaction conditions using catalysts that are more efficient and environmentally benign.

In conclusion, Diethyl 5'-ethynyl-[1,1':3',1''-terphenyl]-4,4''-dicarboxylate is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable tool in synthetic chemistry, material science, and pharmaceutical research. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges facing modern society.